4-[(1-acetyl-4-piperidinyl)amino]-1-[2-(3-chlorophenyl)ethyl]-2-pyrrolidinone

• IUPAC Name: 4-[(1-acetylpiperidin-4-yl)amino]-1-[2-(3-chlorophenyl)ethyl]pyrrolidin-2-one
• InChI: InChI=1S/C19H26ClN3O2/c1-14(24)22-9-6-17(7-10-22)21-18-12-19(25)23(13-18)8-5-15-3-2-4-16(20)11-15/h2-4,11,17-18,21H,5-10,12-13H2,1H3
• InChI Key: VHYYTLWQSVUBOW-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)N1CCC(CC1)NC2CC(=O)N(C2)CCC3=CC(=CC=C3)Cl
• Molecular Formula: C19H26ClN3O2
• Molecular Weight: 363.9 g/mol

Description

4-[(1-acetyl-4-piperidinyl)amino]-1-[2-(3-chlorophenyl)ethyl]-2-pyrrolidinone, also known as ACPP, is a chemical compound that has been widely used in scientific research. ACPP is a synthetic molecule that has been developed to target specific biological processes in cells.

Mechanism of Action

4-[(1-acetyl-4-piperidinyl)amino]-1-[2-(3-chlorophenyl)ethyl]-2-pyrrolidinone works by targeting specific enzymes in cells. 4-[(1-acetyl-4-piperidinyl)amino]-1-[2-(3-chlorophenyl)ethyl]-2-pyrrolidinone binds to the enzyme, which activates the molecule and causes it to release a fluorescent signal. This signal can be detected using imaging techniques, allowing researchers to visualize specific biological processes in cells.
Biochemical and Physiological Effects:
4-[(1-acetyl-4-piperidinyl)amino]-1-[2-(3-chlorophenyl)ethyl]-2-pyrrolidinone has been shown to have a low toxicity profile, making it a safe compound to use in scientific research. In addition, 4-[(1-acetyl-4-piperidinyl)amino]-1-[2-(3-chlorophenyl)ethyl]-2-pyrrolidinone has been shown to selectively target cancer cells, reducing the risk of damage to healthy cells. 4-[(1-acetyl-4-piperidinyl)amino]-1-[2-(3-chlorophenyl)ethyl]-2-pyrrolidinone has also been shown to improve the efficacy of drugs by delivering them directly to specific cells.

Advantages and Limitations for Lab Experiments

One of the main advantages of 4-[(1-acetyl-4-piperidinyl)amino]-1-[2-(3-chlorophenyl)ethyl]-2-pyrrolidinone is its ability to selectively target specific cells and biological processes. This makes it a valuable tool for studying complex biological systems. However, 4-[(1-acetyl-4-piperidinyl)amino]-1-[2-(3-chlorophenyl)ethyl]-2-pyrrolidinone has some limitations, including its complex synthesis process and the need for specialized imaging techniques to detect the fluorescent signal.

Future Directions

There are several potential future directions for 4-[(1-acetyl-4-piperidinyl)amino]-1-[2-(3-chlorophenyl)ethyl]-2-pyrrolidinone research. One area of interest is the development of new 4-[(1-acetyl-4-piperidinyl)amino]-1-[2-(3-chlorophenyl)ethyl]-2-pyrrolidinone analogs that can target different enzymes and biological processes. Additionally, 4-[(1-acetyl-4-piperidinyl)amino]-1-[2-(3-chlorophenyl)ethyl]-2-pyrrolidinone could be used in combination with other drugs to improve their efficacy. Finally, 4-[(1-acetyl-4-piperidinyl)amino]-1-[2-(3-chlorophenyl)ethyl]-2-pyrrolidinone could be used in clinical trials to evaluate its potential as a cancer treatment.

Synthesis Methods

4-[(1-acetyl-4-piperidinyl)amino]-1-[2-(3-chlorophenyl)ethyl]-2-pyrrolidinone can be synthesized using a multi-step process. The first step involves the synthesis of 1-[2-(3-chlorophenyl)ethyl]-2-pyrrolidinone, which is then converted into 4-[(1-acetyl-4-piperidinyl)amino]-1-[2-(3-chlorophenyl)ethyl]-2-pyrrolidinone through a series of chemical reactions. The synthesis of 4-[(1-acetyl-4-piperidinyl)amino]-1-[2-(3-chlorophenyl)ethyl]-2-pyrrolidinone is a complex process that requires expertise in organic chemistry.

Scientific Research Applications

4-[(1-acetyl-4-piperidinyl)amino]-1-[2-(3-chlorophenyl)ethyl]-2-pyrrolidinone has been used in various scientific research applications, including cancer research, drug delivery, and imaging. 4-[(1-acetyl-4-piperidinyl)amino]-1-[2-(3-chlorophenyl)ethyl]-2-pyrrolidinone has been shown to selectively target cancer cells, making it a promising candidate for cancer treatment. Additionally, 4-[(1-acetyl-4-piperidinyl)amino]-1-[2-(3-chlorophenyl)ethyl]-2-pyrrolidinone has been used to deliver drugs to specific cells, which can improve the efficacy of the drug and reduce side effects. 4-[(1-acetyl-4-piperidinyl)amino]-1-[2-(3-chlorophenyl)ethyl]-2-pyrrolidinone has also been used in imaging studies to visualize specific biological processes in cells.